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Compound of Interest

Compound Name:
2-(Dimethylamino)phenylboronic

acid

Cat. No.: B1336720 Get Quote

Essential Safety and Handling Guide for 2-
(Dimethylamino)phenylboronic acid
This guide provides crucial safety, handling, and disposal information for 2-
(Dimethylamino)phenylboronic acid, tailored for researchers, scientists, and drug

development professionals. Adherence to these protocols is essential for mitigating risks and

ensuring a safe laboratory environment.

Immediate Safety and Hazard Information
2-(Dimethylamino)phenylboronic acid is an irritant that can cause harm to the respiratory

system, eyes, and skin.[1][2][3] Its toxicological properties have not been fully investigated,

warranting cautious handling.[1] Key hazards include irritation of the eyes, skin, and respiratory

tract upon contact or inhalation.[1]

First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][4]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes. Seek medical attention.[1][4]
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Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

oxygen. If the person is not breathing, give artificial respiration. Do not use mouth-to-mouth

resuscitation. Seek medical attention.[1][4]

Ingestion: Do not induce vomiting. If the person is conscious and alert, rinse their mouth and

have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an

unconscious person. Seek medical attention.[1][4]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure.

PPE Category Specification Rationale

Eye Protection

Chemical safety goggles are

mandatory. A full-face shield is

recommended when there is a

risk of splashing.[1][5][6]

To protect eyes from dust

particles and potential

splashes.[6]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[1][5][6]

To prevent skin contact and

potential irritation. Gloves

should be inspected before

use and changed immediately

if contaminated.[5][6]

Body Protection

A laboratory coat is required.

For larger quantities or tasks

with a higher risk of exposure,

a chemical-resistant apron

should be worn over the lab

coat.[1][5][6]

To protect skin from accidental

splashes or spills.[5][6]

Respiratory Protection

For small quantities in a well-

ventilated fume hood,

respiratory protection may not

be necessary.[5] If dust or

aerosols are generated, a

NIOSH/MSHA-approved

respirator is required.[1][6]

To prevent respiratory tract

irritation.[5][6]
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Operational Plan: Step-by-Step Handling Procedure
Strict adherence to the following operational protocol is crucial for the safe handling of 2-
(Dimethylamino)phenylboronic acid.

Preparation:

Ensure that a safety shower and eyewash station are readily accessible before beginning

work.[1][5][6]

All work should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[5][6]

The work area should be clean and free of clutter.

Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling the Chemical:

Minimize dust generation and accumulation when handling the solid.[1] Use appropriate

tools, such as a spatula, for transfers.[6]

Avoid all personal contact with the chemical, including inhalation of dust or vapors.[5]

Keep the container tightly closed when not in use.[1]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[5][6]

Post-Handling:

Clean the work area to remove any residual chemical.

Properly remove and dispose of contaminated PPE as hazardous waste.[5]
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Store 2-(Dimethylamino)phenylboronic acid in a tightly closed container in a dry,

refrigerated area (below 4°C/39°F).[1]

Disposal Plan
All waste generated from the use of 2-(Dimethylamino)phenylboronic acid, including

contaminated PPE and empty containers, must be treated as hazardous waste.[5]

Waste Collection:

Collect all chemical waste, including any unused material and contaminated disposables

(e.g., gloves, wipes), in a designated, labeled, and sealed container for hazardous waste.

[5]

Spill Management:

In the event of a small spill, use an inert absorbent material (e.g., sand, vermiculite) to

contain it.[5] Avoid raising dust.[5]

For larger spills, evacuate all non-essential personnel from the area and ensure it is well-

ventilated, if safe to do so.[5]

Use proper personal protective equipment as indicated in the PPE section during cleanup.

[4]

Vacuum or sweep up the material and place it into a suitable disposal container.[4]

Final Disposal:

Dispose of all chemical waste in accordance with federal, state, and local regulations.[5]

Do not pour waste down the drain.[5]

Workflow for Handling 2-
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Caption: Workflow for the safe handling of 2-(Dimethylamino)phenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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